Cas no 23056-10-2 (5-Thiocyanatothiazol-2-amine)

• Product Name: 5-Thiocyanatothiazol-2-amine
• CAS No: 23056-10-2
• MF: C₄H₃N₃S₂
• MW: 157.216717004776
• MDL: MFCD00727980
• CID: 252364
• PubChem ID: 3109677
• Update Time: 2025-06-08

5-Thiocyanatothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Thiocyanatothiazol-2-amine
• (2-amino-1,3-thiazol-5-yl) thiocyanate
• 5-THIOCYANATO-THIAZOL-2-YLAMINE
• Thiocyanic acid, 2-amino-5-thiazolyl ester
• 2-amino-4-thiocyanatothiazole
• 2-amino-5-thiazolyl thiocyanate
• 2-amino-5-thiocyanatothiazole
• 5-Thiocyanato-thiazol-2-ylamin
• BAS 00492023
• AK110754
• [(2-amino-1,3-thiazol-5-yl)sulfanyl]formonitrile
• PubChem19364
• 5-thiocyano-2-aminothiazole
• 5-thiocyanato-2-aminothiazole
• C4H3N3S2
• 2-amino-5-thiocyanato-thiazole
• HUMARXMRTXDPPK-UHFFFAOYSA-N
• BCP09864
• FCH829478
• 5-THIOCYANATOTHIAZOL-2-YLAMINE
• AMY2819
• 2-amino-1,3-thiazol-5-yl thiocyanate
• (2-amino-1, 3-thiazol-5-yl) thiocyanate
• FT-0653704
• DTXSID00389342
• EN300-211776
• 2-Amino-5-thiocyanothiazole
• A816532
• 23056-10-2
• 2-Amino-1,3-thiazol-5-yl thiocyanate, AldrichCPR
• SCHEMBL737078
• YAA05610
• SY109538
• CS-W004215
• AKOS003615438
• F14532
• DS-4934
• MFCD00727980
• DB-003550

• MDL： MFCD00727980
• Inchi： 1S/C4H3N3S2/c5-2-8-3-1-7-4(6)9-3/h1H,(H2,6,7)
• InChI Key： HUMARXMRTXDPPK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1SC#N

Computed Properties

• Exact Mass: 156.97700
• Monoisotopic Mass: 156.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 1.5

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 369.6°C at 760 mmHg
• Flash Point: 177.3±20.4 °C
• Refractive Index: 1.701
• PSA: 116.24000
• LogP: 1.87968
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Thiocyanatothiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 5-Thiocyanatothiazol-2-amine

5-Thiocyanatothiazol-2-Amine (CAS No. 23056-10-2): A Comprehensive Overview

5-Thiocyanatothiazol-2-Amine, also known by its CAS number 23056-10-2, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound belongs to the thiazole family, which is a heterocyclic aromatic system containing sulfur and nitrogen atoms. The presence of the thiocyanato group (-SCN) at the 5-position and the amine group (-NH₂) at the 2-position imparts unique chemical properties, making it a valuable molecule for research and industrial purposes.

The synthesis of 5-thiocyanatothiazol-2-amine involves a series of well-established organic reactions, including condensation and substitution processes. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for its production, reducing the environmental footprint associated with traditional synthetic routes. The compound's structure allows for easy functionalization, enabling its use as a building block in the construction of more complex molecules with tailored properties.

In terms of chemical properties, 5-thiocyanatothiazol-2-amine exhibits good thermal stability and moderate solubility in polar solvents. Its thiocyanato group is highly reactive, making it a valuable precursor for the synthesis of thiocyanates and related compounds. Additionally, the amine group provides nucleophilic character, facilitating its participation in various nucleophilic substitution and addition reactions. These properties make it an attractive candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 5-thiocyanatothiazol-2-amine as a key intermediate in drug discovery. Researchers have explored its role in the development of bioactive compounds targeting various diseases, including cancer and infectious diseases. For instance, derivatives of this compound have shown promising anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for therapeutic agents.

Beyond pharmaceutical applications, 5-thiocyanatothiazol-2-amine has found utility in materials science, particularly in the synthesis of conductive polymers and hybrid materials. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for industrial processes. Furthermore, recent advancements in nanotechnology have leveraged this compound's unique properties to develop nanomaterials with enhanced electronic and mechanical properties.

In conclusion, 5-thiocyanatothiazol-2-amine (CAS No. 23056-10-2) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its chemical versatility, combined with recent innovations in synthesis and application techniques, positions it as a key player in advancing modern chemistry and materials science.